N-Acetyl-(+)-Pseudoephedrine
N-Acetyl-(+)-Pseudoephedrine
Brand Name:
Vulcanchem
CAS No.:
84472-25-3
VCID:
VC0114164
InChI:
InChI=1S/C12H17NO2/c1-9(13(3)10(2)14)12(15)11-7-5-4-6-8-11/h4-9,12,15H,1-3H3/t9-,12+/m0/s1
SMILES:
CC(C(C1=CC=CC=C1)O)N(C)C(=O)C
Molecular Formula:
C12H17NO2
Molecular Weight:
207.27 g/mol
N-Acetyl-(+)-Pseudoephedrine
CAS No.: 84472-25-3
Reference Standards
VCID: VC0114164
Molecular Formula: C12H17NO2
Molecular Weight: 207.27 g/mol
| CAS No. | 84472-25-3 |
|---|---|
| Product Name | N-Acetyl-(+)-Pseudoephedrine |
| Molecular Formula | C12H17NO2 |
| Molecular Weight | 207.27 g/mol |
| IUPAC Name | N-[(1S,2S)-1-hydroxy-1-phenylpropan-2-yl]-N-methylacetamide |
| Standard InChI | InChI=1S/C12H17NO2/c1-9(13(3)10(2)14)12(15)11-7-5-4-6-8-11/h4-9,12,15H,1-3H3/t9-,12+/m0/s1 |
| Standard InChIKey | ZZGMTCKULVMTDB-JOYOIKCWSA-N |
| Isomeric SMILES | C[C@@H]([C@H](C1=CC=CC=C1)O)N(C)C(=O)C |
| SMILES | CC(C(C1=CC=CC=C1)O)N(C)C(=O)C |
| Canonical SMILES | CC(C(C1=CC=CC=C1)O)N(C)C(=O)C |
| Synonyms | N-[(1S,2S)-2-Hydroxy-1-methyl-2-phenylethyl]-N-methyacetamide; [S-(R*,R*)]-N-(2-Hydroxy-1-methyl-2-phenylethyl)-N-methylacetamide; |
| PubChem Compound | 11344789 |
| Last Modified | Nov 11 2021 |
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